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Compound of Interest

Compound Name: (2-Bromophenyl)acetaldehyde

CAS No.: 96557-30-1

Cat. No.: B125969

Get Quote

This guide provides critical safety protocols, handling procedures, and disposal plans for (2-
Bromophenyl)acetaldehyde, tailored for researchers, scientists, and drug development

professionals. Adherence to these guidelines is paramount for ensuring a safe laboratory

environment.

(2-Bromophenyl)acetaldehyde is a chemical compound that requires careful handling due to

its potential health hazards. It is harmful if swallowed and can cause skin, eye, and respiratory

irritation[1][2][3].

Hazard Identification and Classification
The primary hazards associated with (2-Bromophenyl)acetaldehyde are summarized below.
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Hazard Class GHS Classification

Acute Toxicity, Oral Category 4 (Harmful if swallowed)[1][4]

Skin Corrosion/Irritation Potential to cause skin irritation[1][2]

Serious Eye Damage/Eye Irritation Potential to cause serious eye irritation[1][2]

Acute Toxicity, Dermal May be harmful in contact with skin[1]

Acute Toxicity, Inhalation May be harmful if inhaled[1]

Specific target organ toxicity, single exposure May cause respiratory irritation[2]

Operational Plan: Safe Handling Protocol
A systematic approach to handling (2-Bromophenyl)acetaldehyde is crucial to minimize

exposure and risk.

Engineering Controls and Personal Protective
Equipment (PPE)
Engineering Controls:

Always handle (2-Bromophenyl)acetaldehyde in a certified chemical fume hood to

minimize inhalation exposure[5].

Ensure a safety shower and eyewash station are readily accessible[6][7].

Personal Protective Equipment (PPE): The following PPE is mandatory when handling this

substance:
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Activity
Eye/Face
Protection

Hand
Protection

Respiratory
Protection

Body
Protection

Weighing/Handli

ng Solid or Liquid

Tightly fitting

safety goggles

with side-shields

(conforming to

EN166 or NIOSH

standards)[5][6]

[8].

Chemical-

impermeable

gloves (e.g.,

Nitrile rubber).

Inspect gloves

before use[6][7].

For solids, an

N95 (US) or

equivalent dust

mask. If aerosol

generation is

possible, work in

a fume hood or

use a respirator

with appropriate

cartridges[6][8].

Standard lab

coat. A chemical-

resistant apron is

recommended if

there is a risk of

splashing[6][8].

Preparing

Solutions

Tightly fitting

safety goggles

with side-shields.

A face shield is

recommended if

splashing is

likely[6][8].

Chemical-

impermeable

gloves[6][8].

Work within a

certified chemical

fume hood to

avoid inhaling

vapors[5][8].

Chemical-

resistant lab coat

or apron over a

standard lab

coat[6][8].

Running

Reactions

Tightly fitting

safety goggles

with side-

shields[6][8].

Chemical-

impermeable

gloves[6][8].

All operations

should be

conducted within

a chemical fume

hood[5].

Standard lab

coat[6][8].

Step-by-Step Handling Procedure
Preparation:

Read the Safety Data Sheet (SDS) thoroughly before starting any work.

Ensure all necessary PPE is available and in good condition.

Set up all equipment within a certified chemical fume hood.

Handling:
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Avoid all personal contact, including inhalation[9].

Wash hands and face thoroughly after handling[6].

Avoid creating dust or aerosols[6].

Keep the container tightly closed when not in use[6].

Storage:

Store in a cool, dark, and dry place[6].

Keep in a tightly closed container[5].

Store away from incompatible materials such as oxidizing agents[6].

Emergency Procedures
Immediate and correct response to an incident is critical.

Exposure Response
Exposure Route First-Aid Measures

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek medical

attention[5][10][11].

Skin Contact

Immediately remove all contaminated clothing.

Flush skin with plenty of soap and water for at

least 15 minutes. If skin irritation occurs, get

medical advice[5][10][11].

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. Seek immediate medical

attention[5][10][11].

Ingestion
Do NOT induce vomiting. Wash out mouth with

water. Seek immediate medical attention[5][12].
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Spill Cleanup
Spill Size Procedure

Minor Spill

Absorb with an inert, non-combustible material

(e.g., sand, earth, vermiculite). Collect the

material into a sealed, labeled container for

disposal. Ventilate the area and wash the spill

site after material pickup is complete[6][7][12].

Major Spill

Evacuate the area immediately. Keep people

away from and upwind of the spill. Notify your

institution's environmental health and safety

department and emergency services. Do not

attempt to clean up without appropriate training

and equipment[13].

Disposal Plan
Proper disposal of (2-Bromophenyl)acetaldehyde and its contaminated waste is essential to

prevent environmental contamination and ensure regulatory compliance.

Waste Characterization and Collection
All waste containing (2-Bromophenyl)acetaldehyde must be considered hazardous waste.

Collect waste in a designated, properly labeled, and sealed container.

Do not mix with other waste streams unless explicitly permitted by your institution's waste

management guidelines.

Disposal Procedure
Consult Regulations: Disposal must be conducted in strict accordance with all federal, state,

and local regulations[5][6][14].

Professional Disposal: Contact a licensed professional waste disposal service to handle the

disposal of this material[5][14].
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Container Disposal: Empty containers should be treated as hazardous waste and disposed

of through the same professional service[14]. Do not reuse empty containers.

Workflow and Logic Diagrams
The following diagrams illustrate the key workflows for handling (2-
Bromophenyl)acetaldehyde safely.

Caption: Standard workflow for handling hazardous chemicals.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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